Cas no 92422-76-9 (2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid)

• Product Name: 2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid
• CAS No: 92422-76-9
• MF: C₁₁H₈O₆
• MW: 236.177623748779
• MDL: MFCD02673810
• CID: 4324029
• PubChem ID: 5413080
• Update Time: 2025-10-21

2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-acetic acid, 5,7-dihydroxy-2-oxo-
• 2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid
• NS-03176
• MFCD02673810
• CHEMBL273984
• 2-(5,7-dihydroxy-2-oxochromen-4-yl)acetic acid
• HMS3468N18
• EN300-186406
• AKOS004938739
• (5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid
• 92422-76-9
• (5,7-Dihydroxy-2-oxo-2H-chromen-4-yl)-acetic acid
• 2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)aceticacid
• BDBM50022183
• STL466387
• SCHEMBL23493813

• MDL： MFCD02673810
• Inchi： 1S/C11H8O6/c12-6-3-7(13)11-5(1-9(14)15)2-10(16)17-8(11)4-6/h2-4,12-13H,1H2,(H,14,15)
• InChI Key： WVYIHVIEQRZMLS-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=CC(O)=C2C(CC(O)=O)=C1

Computed Properties

• Exact Mass: 236.03208797Da
• Monoisotopic Mass: 236.03208797Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid

Introduction to 2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid (CAS No. 92422-76-9)

2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid, identified by its CAS number 92422-76-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, belonging to the chromene class, exhibits a unique structural framework that has garnered attention for its potential biological activities and therapeutic applications. The presence of hydroxyl and carboxylic acid functional groups in its structure suggests a high degree of reactivity, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The chromene scaffold, characterized by a benzopyranone core, is well-documented for its pharmacological properties. Compounds derived from this scaffold have been explored for their antimicrobial, anti-inflammatory, and antioxidant effects. The specific arrangement of substituents in 2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid contributes to its distinct chemical profile, which may influence its interaction with biological targets. This compound’s potential as a bioactive molecule has been underscored by recent studies focusing on its derivatives and analogs.

In recent years, there has been growing interest in natural product-inspired molecules due to their structural complexity and biological efficacy. 2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid shares structural similarities with several naturally occurring flavonoids, which are known for their diverse pharmacological effects. The hydroxyl groups at the 5 and 7 positions of the chromene ring enhance its ability to participate in hydrogen bonding interactions, a critical factor in drug-receptor binding affinity. This feature makes it an attractive candidate for developing novel therapeutic agents.

Research in the field of chromene derivatives has revealed promising results in the context of neuroprotective and anticancer applications. Studies have demonstrated that certain chromene-based compounds can modulate key signaling pathways involved in cell proliferation and apoptosis. The carboxylic acid moiety in 2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid provides an additional site for functionalization, allowing chemists to design more sophisticated derivatives with enhanced biological activity. Such modifications could lead to the development of next-generation drugs targeting complex diseases.

The synthesis of 2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Advanced synthetic methodologies have enabled the efficient preparation of this molecule, paving the way for large-scale production and structural optimization. The use of catalytic processes has further improved yield and purity, making it feasible for industrial applications. These advancements in synthetic chemistry are crucial for translating laboratory findings into viable pharmaceuticals.

From a computational chemistry perspective, 2-(5,7-dihydroxy-2-oxo-2H-chromen-4-yl)acetic acid has been subjected to molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided insights into the compound’s mode of action and have guided the design of more potent derivatives. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery, ensuring that lead compounds are optimized for efficacy and selectivity.

The pharmacokinetic properties of 2-(5,7-dihydroxy-2H-chromen)-4-one, a closely related compound, have been extensively studied and serve as a reference point for evaluating the potential of 2-(5,7-dihydroxy-oxygenated chromen)-4-acetic acid. These studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that this compound may exhibit good bioavailability. Such pharmacokinetic data are essential for assessing the feasibility of clinical translation and guiding further development efforts.

In conclusion, CAS No 92422 -76 -9 highlights the significance of chromene derivatives in pharmaceutical research. The unique structural features and potential biological activities of 5 , 7 - dihydroxy - 4 - aceto o -chromenoic aci d make it a promising candidate for further exploration. Ongoing research efforts aim to uncover new therapeutic applications and optimize synthetic routes for large-scale production. As our understanding of molecular interactions continues to evolve, this compound will likely play an important role in the development of novel drugs targeting various diseases.